Cas no 33919-05-0 (2,5-Cyclohexadien-1-one, 2,4,6-tris(1,1-dimethylethyl)-4-hydroperoxy-)

• Product name: 2,5-Cyclohexadien-1-one, 2,4,6-tris(1,1-dimethylethyl)-4-hydroperoxy-
• CAS No: 33919-05-0
• MF: C₁₈H₃₀O₃
• MW: 294.429006099701
• CID: 1461117
• PubChem ID: 11033736

2,5-Cyclohexadien-1-one, 2,4,6-tris(1,1-dimethylethyl)-4-hydroperoxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 2,4,6-tris(1,1-dimethylethyl)-4-hydroperoxy-
• 2,4,6-tritert-butyl-4-hydroperoxycyclohexa-2,5-dien-1-one
• 33919-05-0
• DTXSID90452756

• Inchi： InChI=1S/C18H30O3/c1-15(2,3)12-10-18(21-20,17(7,8)9)11-13(14(12)19)16(4,5)6/h10-11,20H,1-9H3
• InChI Key： GFTCQHXFHOUISG-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(C=C(C1=O)C(C)(C)C)(C(C)(C)C)OO

Computed Properties

• Exact Mass: 294.2196
• Monoisotopic Mass: 294.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 4.9

Experimental Properties

• PSA: 46.53